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Compound of Interest

Compound Name: N-Hydroxymethyl succinimide

Cat. No.: B1213305

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hydroxymethyl succinimide, systematically named 1-(hydroxymethyl)pyrrolidine-2,5-dione,
is a chemical compound of interest in organic synthesis and medicinal chemistry. Its structure,
which incorporates a reactive hydroxymethyl group attached to a succinimide ring, makes it a
valuable intermediate for the introduction of the succinimide moiety and for further chemical
modifications. This guide provides a comprehensive overview of its chemical structure,
synthesis, and reactivity, supported by available data and experimental insights.

Chemical Structure and Properties

N-Hydroxymethyl succinimide is a white to off-white crystalline solid. It is soluble in polar
solvents such as water and alcohols.[1] Key chemical and physical properties are summarized
in the table below.
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Property Value Reference

CAS Number 5146-68-9 [2]

1-(hydroxymethyl)-2,5-
IUPAC Name ( y- ) Y ) Y [2]
pyrrolidinedione

Molecular Formula CsH7NOs [2]
Molecular Weight 129.12 g/mol [2]
Physical State Solid [2]
Solubility Soluble in polar solvents [1]

H315 (Causes skin irritation),
Hazard Statements H319 (Causes serious eye [2]

irritation)

Below is a diagram of the chemical structure of N-Hydroxymethyl succinimide.
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Chemical Structure of N-Hydroxymethyl Succinimide
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Caption: Chemical structure of N-Hydroxymethyl succinimide.

Synthesis of N-Hydroxymethyl Succinimide

The primary method for the synthesis of N-Hydroxymethyl succinimide involves the reaction
of succinimide with formaldehyde. This reaction is a nucleophilic addition of the imide nitrogen
to the carbonyl carbon of formaldehyde.

A general representation of this synthesis is depicted below:
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Synthesis of N-Hydroxymethyl Succinimide
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Caption: General synthesis pathway for N-Hydroxymethyl succinimide.

While specific, detailed experimental protocols for the synthesis of N-Hydroxymethyl
succinimide are not extensively documented in readily available literature, a similar reaction
for the synthesis of N-hydroxymethyl-nicotinamide from nicotinamide and formaldehyde
suggests a potential methodology. This analogous synthesis is carried out in the presence of a
base, such as potassium carbonate, in an aqueous solution.

Reactivity of N-Hydroxymethyl Succinimide

The reactivity of N-Hydroxymethyl succinimide is centered around the N-hydroxymethyl
group. This functional group can be expected to undergo reactions typical of N-acyl-N-
hydroxymethyl compounds.

Reaction with Nucleophiles

The N-hydroxymethyl group can act as an electrophile, particularly after protonation of the
hydroxyl group, making it susceptible to attack by nucleophiles. This can lead to the
substitution of the hydroxyl group and the formation of a new bond at the methylene carbon.

A proposed general mechanism for the reaction with a generic nucleophile (Nu-H) is shown
below:
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Reaction of N-Hydroxymethyl Succinimide with a Nucleophile
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Caption: Proposed reaction pathway with a nucleophile.

This reactivity makes N-Hydroxymethyl succinimide a potential reagent for the
"succinimidomethylation™ of various substrates, including amines, thiols, and other nucleophilic
species. However, specific studies detailing these reactions and their yields are not widely
reported.

Stability and Decomposition

Information regarding the thermal and chemical stability of N-Hydroxymethyl succinimide is
limited. Like many N-hydroxymethyl compounds, it may be susceptible to decompaosition upon
heating, potentially retro-reacting to yield succinimide and formaldehyde. The stability is also
likely influenced by pH, with acidic or basic conditions potentially catalyzing decomposition or
other reactions.

Experimental Protocols

Detailed and validated experimental protocols for the synthesis and reactions of N-
Hydroxymethyl succinimide are not readily available in the public domain. Researchers
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interested in utilizing this compound may need to adapt procedures from related N-
hydroxymethyl compounds, such as the synthesis of N-hydroxymethyl-nicotinamide, which
involves the reaction of the corresponding amide with formaldehyde in the presence of a base.

Disclaimer: The following is a generalized, hypothetical protocol based on analogous reactions
and should be optimized and validated under appropriate laboratory conditions.

Hypothetical Synthesis of N-Hydroxymethyl Succinimide:

To a solution of succinimide (1 equivalent) in water, add an excess of agueous formaldehyde
(e.g., 2-3 equivalents of a 37% solution).

e Add a catalytic amount of a base, such as potassium carbonate.

e The reaction mixture is stirred, potentially with gentle heating (e.qg., in a boiling water bath for
a defined period).

e Reaction progress should be monitored by a suitable analytical technique (e.g., TLC or LC-
MS).

e Upon completion, the product may be isolated by cooling the reaction mixture to induce
crystallization, followed by filtration. Alternatively, extraction with an appropriate organic
solvent may be necessary.

e The crude product should be purified, for instance, by recrystallization from a suitable
solvent.

Conclusion

N-Hydroxymethyl succinimide is a compound with potential applications in organic synthesis
as a means to introduce a succinimidomethyl group. While its basic chemical properties and a
likely synthetic route are known, there is a notable lack of in-depth studies on its specific
reactivity, stability, and quantitative reaction parameters. Further research is required to fully
elucidate its chemical behavior and to develop standardized experimental protocols for its
synthesis and application. This would be of significant value to researchers in drug
development and other areas of chemical science who may benefit from the unique chemical
properties of this molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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